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Compound of Interest

Compound Name: 2,3-Dioxoindoline-5-carbonitrile

Cat. No.: B1626696 Get Quote

Essential Safety and Handling Guide for 2,3-
Dioxoindoline-5-carbonitrile
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for 2,3-Dioxoindoline-5-carbonitrile, a compound noted for its role

in medicinal chemistry and drug discovery. The following procedural guidance is based on

safety data for structurally similar compounds and is intended to supplement, not replace, a

comprehensive risk assessment and adherence to all applicable safety regulations.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against potential

exposure. The following table summarizes the recommended PPE for handling 2,3-
Dioxoindoline-5-carbonitrile, based on data for analogous compounds.
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PPE Category Item Specification Standard

Eye and Face

Protection
Safety Glasses

Tightly fitting with

side-shields.

EN 166 (EU) or

NIOSH (US)

approved.[1]

Hand Protection Protective Gloves

Chemically

impermeable gloves.

Inspect before use.

EU Directive

89/686/EEC and EN

374.[1]

Body Protection Protective Clothing

Fire/flame resistant

and impervious

clothing.

To prevent skin

exposure.[1]

Respiratory Protection Respirator

Full-face respirator if

exposure limits are

exceeded or irritation

is experienced.

NIOSH/MSHA or

European Standard

EN 136 approved.[2]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial to minimize the risk of exposure and ensure

a safe laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area.[3]

Use a chemical fume hood for all manipulations of the solid compound to avoid dust

formation.[2]

Ensure that eyewash stations and safety showers are readily accessible.[4]

2. Handling Procedures:

Avoid contact with skin and eyes.[5]

Avoid the formation and inhalation of dust.[5]
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Do not eat, drink, or smoke in the handling area.[3][6]

Wash hands thoroughly after handling.[3]

3. Storage:

Store in a cool, well-ventilated place.[3]

Keep containers tightly closed when not in use.[2]

Store locked up.[6]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation occurs.

[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]
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Proper disposal of 2,3-Dioxoindoline-5-carbonitrile and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in suitable, closed, and clearly labeled containers.[1][5]

Avoid creating dust during collection.[5]

2. Disposal Method:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Disposal should be carried out by a licensed waste disposal company.

Do not allow the product to enter drains.[5]

Experimental Workflow: Handling 2,3-Dioxoindoline-
5-carbonitrile
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Perform experimental procedure
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Caption: Workflow for the safe handling and disposal of 2,3-Dioxoindoline-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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